(5-Phenoxy-thiophen-2-yl)-methanol

• Molecular Formula: C11H10O2S
• Molecular Weight: 206.26 g/mol
• IUPAC Name: (5-phenoxythiophen-2-yl)methanol
• InChI: InChI=1S/C11H10O2S/c12-8-10-6-7-11(14-10)13-9-4-2-1-3-5-9/h1-7,12H,8H2
• InChI Key: VJFJDUPPJUVRFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(S2)CO

Description

(5-Phenoxy-thiophen-2-yl)-methanol is a useful research compound. Its molecular formula is C11H10O2S and its molecular weight is 206.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of THF (60 mL) and 5-phenoxy-thiophene-2-carbaldehyde (2.8 g) was added LAH (390 mg) at 0° C., which was stirred for 10 minutes at room temperature. Water was added to the reaction solution, which was then extracted with ethyl acetate. The solvent was evaporated under a reduced pressure and the organic layer was purified by NH silica gel chromatography (ethyl acetate), and then purified by silica gel chromatography (hexane:ethyl acetate=4:1, then 2:1) to obtain the titled compound (2.0 g).